Cas no 1455878-12-2 (5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide)

• Product Name: 5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide
• CAS No: 1455878-12-2
• MF: C₁₄H₁₆BrClN₂O₂
• MW: 359.646041870117
• CID: 5452002
• PubChem ID: 61999697
• Update Time: 2025-05-21

5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1455878-12-2
• Z905199638
• AKOS011275031
• EN300-26596588
• 5-bromo-2-chloro-N-cyclopropyl-N-[(oxolan-3-yl)methyl]pyridine-3-carboxamide
• 5-Bromo-2-chloro-N-cyclopropyl-N-[(tetrahydro-3-furanyl)methyl]-3-pyridinecarboxamide
• 5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide

• Inchi： 1S/C14H16BrClN2O2/c15-10-5-12(13(16)17-6-10)14(19)18(11-1-2-11)7-9-3-4-20-8-9/h5-6,9,11H,1-4,7-8H2
• InChI Key： FYMCZLZKVQVYQK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1C(N(C1CC1)CC1CCOC1)=O

Computed Properties

• Exact Mass: 358.00837g/mol
• Monoisotopic Mass: 358.00837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.7±50.0 °C(Predicted)
• pka: -3.37±0.10(Predicted)

Additional information on 5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide

Introduction to 5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide (CAS No. 1455878-12-2)

5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide (CAS No. 1455878-12-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are well-documented for their diverse pharmacological properties. The presence of multiple substituents, including bromo and chloro groups, as well as a cyclopropyl and oxolanyl moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The nomenclature of this compound follows the IUPAC rules, precisely describing its chemical structure. The bromo and chloro substituents are strategically positioned at the 2nd and 5th positions of the pyridine ring, respectively, which can influence its electronic properties and interactions with biological targets. The N-cyclopropyl group introduces a rigid three-membered ring to the nitrogen atom, potentially enhancing the compound's binding affinity to certain enzymes or receptors. Additionally, the N-(oxolan-3-yl)methyl side chain adds an oxygen-containing heterocycle, which is known to modulate metabolic stability and bioavailability.

This compound has been studied in the context of developing novel therapeutic agents. Recent research has highlighted its potential as a precursor in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism. The cyclopropyl group, in particular, has been shown to enhance binding interactions with specific protein targets, making it a valuable structural motif in medicinal chemistry.

Moreover, the oxolan-3-ylmethyl moiety has been implicated in modulating pharmacokinetic properties, such as solubility and metabolic clearance. This feature is particularly important in drug design, as it can influence how a compound is processed within the body. Preliminary computational studies have indicated that this compound may exhibit favorable interactions with biological macromolecules, suggesting its potential as a lead compound for further optimization.

In the realm of pharmaceutical research, this compound represents an example of how structural complexity can be leveraged to develop molecules with tailored biological activities. The combination of halogenated pyridine rings with functionalized side chains provides a rich scaffold for medicinal chemists to explore. Researchers have utilized this compound as a building block in designing libraries of molecules for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The synthesis of 5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the bromo and chloro groups, followed by cyclopropanation and oxolanylation reactions to install the characteristic side chains. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further investigation.

From a biological perspective, this compound has been tested for its potential effects on various cellular pathways. Notably, studies have explored its interaction with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. The presence of multiple functional groups allows for fine-tuning of pharmacological properties through structural modifications. For example, altering the electronic nature of the pyridine ring or modifying the cyclopropyl group can significantly impact potency and selectivity.

The pharmacokinetic profile of this compound is another area of interest. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The oxygen-containing heterocycle appears to influence metabolic stability, while the halogen atoms may affect distribution and binding affinity. These findings are crucial for predicting how the compound will behave in vivo and for designing subsequent analogs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and biological targets with high precision. Molecular docking simulations have been used to predict binding modes and affinities, providing valuable guidance for medicinal chemists during lead optimization. These computational approaches complement experimental efforts by identifying promising structural modifications before costly synthesis campaigns.

The future directions of research on this compound are multifaceted. Further exploration into its biological activities will be essential to uncover new therapeutic applications. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with cellular pathways and could inform the development of next-generation drugs based on similar scaffolds.

In conclusion,5-bromo-2-chloro-N-cyclopropyl-N-(oxolan-3-yl)methylpyridine-3-carboxamide (CAS No. 1455878-12-2) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies aim to elucidate its biological activities and optimize its pharmacokinetic properties through both experimental and computational approaches.